Cas no 1203365-70-1 (3-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-1-2-(trifluoromethyl)phenylurea)

• Product Name: 3-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-1-2-(trifluoromethyl)phenylurea
• CAS No: 1203365-70-1
• MF: C₁₉H₁₆F₃N₃O₃S
• MW: 423.408853530884
• CID: 6336531
• PubChem ID: 45503707
• Update Time: 2025-06-08

3-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-1-2-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-1-2-(trifluoromethyl)phenylurea
• AKOS024517865
• F5772-8653
• 1-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-[2-(trifluoromethyl)phenyl]urea
• 1-(4-(2,5-dimethoxyphenyl)thiazol-2-yl)-3-(2-(trifluoromethyl)phenyl)urea
• VU0519865-1
• 3-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-1-[2-(trifluoromethyl)phenyl]urea
• 1203365-70-1

• Inchi： 1S/C19H16F3N3O3S/c1-27-11-7-8-16(28-2)12(9-11)15-10-29-18(24-15)25-17(26)23-14-6-4-3-5-13(14)19(20,21)22/h3-10H,1-2H3,(H2,23,24,25,26)
• InChI Key： HPPDSPNGGCYNAZ-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=C(C=CC=2OC)OC)N=C1NC(NC1C=CC=CC=1C(F)(F)F)=O

Computed Properties

• Exact Mass: 423.08644704g/mol
• Monoisotopic Mass: 423.08644704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-1-2-(trifluoromethyl)phenylurea

Introduction to 3-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-1-2-(trifluoromethyl)phenylurea (CAS No. 1203365-70-1)

3-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-1-2-(trifluoromethyl)phenylurea, with the CAS number 1203365-70-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of urea derivatives and incorporates a thiazole ring, which is known for its biological activity and pharmacological significance. The presence of trifluoromethyl and dimethoxyphenyl groups further enhances its chemical stability and biological activity.

The synthesis of 3-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-1-2-(trifluoromethyl)phenylurea typically involves multi-step reactions, including the formation of the thiazole ring and subsequent coupling with the urea moiety. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yields and purity, making it a viable candidate for further research and development.

In terms of its biological activity, studies have shown that 3-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-1-2-(trifluoromethyl)phenylurea exhibits potent anti-inflammatory and anti-cancer properties. The thiazole ring and the trifluoromethyl group contribute to its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the compound has demonstrated selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapeutic agents.

The mechanism of action of 3-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-1-2-(trifluoromethyl)phenylurea is multifaceted. It has been reported to induce apoptosis in cancer cells by modulating the expression of pro-apoptotic proteins such as Bax and Bak. Furthermore, the compound can interfere with cell cycle progression by arresting cells in the G0/G1 phase, thereby preventing their proliferation. These properties make it a promising lead compound for the development of new anti-cancer drugs.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-1-2-(trifluoromethyl)phenylurea in treating various diseases. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

Beyond its therapeutic applications, 3-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-1-2-(trifluoromethyl)phenylurea has also been studied for its potential use in diagnostic imaging. The presence of the trifluoromethyl group makes it an attractive candidate for radiolabeling studies, which can help in visualizing tumor tissues and monitoring treatment response. Ongoing research is focused on optimizing the radiolabeling process to enhance the sensitivity and specificity of imaging agents derived from this compound.

In conclusion, 3-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-1-2-(trifluoromethyl)phenylurea (CAS No. 1203365-70-1) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and multifaceted biological activities make it a promising candidate for further development as a therapeutic agent for inflammatory diseases and cancer. Continued research into its mechanisms of action and clinical applications will undoubtedly contribute to the advancement of medical science and improve patient outcomes.